BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of the Physical
Properties of Propyl Cinnamite and Isopropyl
Cinnamite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propyl cinnamate

Cat. No.: B7822587

For researchers, scientists, and professionals in drug development, a precise understanding of
the physical properties of isomeric compounds is fundamental. Propyl cinnamate and
isopropyl cinnamate, both esters of cinnamic acid, share the same molecular formula
(C12H1402) and molecular weight (190.24 g/mol ), yet their structural differences as
constitutional isomers lead to distinct physical characteristics. This guide provides a detailed
comparison of their key physical properties, supported by established experimental
methodologies.

Executive Summary

Propyl cinnamate and isopropyl cinnamate are colorless, viscous liquids with characteristic
sweet, fruity, or balsamic odors. While both are insoluble in water and soluble in organic
solvents like ethanol and oils, their melting points, boiling points, densities, and refractive
indices show slight but significant variations.[1][2][3][4] These differences, arising from the
branching in the isopropyl group versus the straight chain of the propyl group, can influence
their behavior in various applications, from fragrance formulations to reaction kinetics.

Comparative Data of Physical Properties

The table below summarizes the key physical properties of propyl cinnamate and isopropyl
cinnamate, compiled from various sources. It is important to note that some reported values
are ranges, reflecting potential variations in experimental conditions and purity.
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Physical Property Propyl Cinnamate Isopropyl Cinnamate
Molecular Formula C12H1402 C12H1402

Molecular Weight 190.24 g/mol 190.24 g/mol
Appearance Colorless viscous liquid Colorless viscous liquid

Balsamic, sweet, dry amber-

Odor Sweet, slightly floral ke

Melting Point 12-13 °C 39°C

Boiling Point 282-284 °C @ 760 mmHg 261-273 °C @ 760 mmHg
Density 1.025-1.040 g/cm?3 1.020-1.032 g/cm3® @ 20-25°C
Refractive Index 1.547-1.553 1.541-1.548 @ 20°C

o Insoluble (68.97 mg/L @ 25°C Insoluble (79.69 mg/L @ 25°C
Solubility in Water

est.) est.)
o ) Soluble in oils, miscible in Soluble in oils, miscible in
Solubility in Organics
ethanol ethanol

Note: The presented data is a synthesis of information from multiple sources and may
represent ranges or typical values.

Structural Isomerism: A Visual Comparison

The fundamental difference between propyl cinnamate and isopropyl cinnamate lies in the
structure of the alkyl group attached to the carboxylate. This seemingly minor variation in
branching is the primary determinant of their differing physical properties.
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CeHsCH=CHCOOCH(CHs)2

Isopropyl group
(Branched Chain)

leads to

Structural Comparison

n-propyl group
(Straight Chain)

CeHsCH=CHCOOCH2CH2CHs3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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